Cas no 55791-76-9 (4-(N-hexylamino)benzoic acid)

4-(N-Hexylamino)benzoic acid is a benzoic acid derivative featuring a hexylamino substituent at the para position. This compound is of interest in organic synthesis and materials science due to its amphiphilic structure, combining a polar carboxylic acid group with a hydrophobic hexyl chain. It serves as a versatile intermediate in the preparation of liquid crystals, surfactants, and pharmaceutical agents. The hexylamino group enhances solubility in organic solvents, while the carboxylic acid moiety allows for further functionalization via esterification or amidation. Its balanced lipophilicity makes it suitable for applications requiring controlled molecular interactions. The compound is typically characterized by NMR, HPLC, and melting point analysis to ensure purity.
4-(N-hexylamino)benzoic acid structure
4-(N-hexylamino)benzoic acid structure
Product Name:4-(N-hexylamino)benzoic acid
CAS No:55791-76-9
MF:C13H19NO2
MW:221.29546380043
MDL:MFCD00102120
CID:2196741
PubChem ID:2801614
Update Time:2025-05-26

4-(N-hexylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(N-hexylamino)benzoic acid
    • 4-(hexylamino)benzoic acid
    • 4-n-hexylamino-benzoic acid
    • DTXCID70335311
    • 4-Hexylamino-benzoic acid
    • SCHEMBL2309354
    • 55791-76-9
    • DTXSID10384287
    • CHEMBL27745
    • MDL: MFCD00102120
    • Inchi: 1S/C13H19NO2/c1-2-3-4-5-10-14-12-8-6-11(7-9-12)13(15)16/h6-9,14H,2-5,10H2,1H3,(H,15,16)
    • InChI Key: LXOKKPODGWECLI-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)NCCCCCC)=O

Computed Properties

  • Exact Mass: 221.141578849Da
  • Monoisotopic Mass: 221.141578849Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • Density: 1.0451 (rough estimate)
  • Boiling Point: 362.36°C (rough estimate)
  • Refractive Index: 1.5175 (estimate)

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